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Compound Name: 2-(Dimethylamino)propanoic acid
CAS No.: 19701-89-4
Cat. No.: B123415
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For Immediate Release

Providing clear, actionable guidance on chemical handling and disposal is essential for
maintaining a safe and compliant laboratory environment. This document outlines the proper
disposal procedures for 2-(Dimethylamino)propanoic acid (CAS No. 19701-89-4), tailored for
researchers, scientists, and professionals in drug development. By adhering to these protocols,
laboratories can ensure the safe management of this chemical waste, minimizing
environmental impact and upholding rigorous safety standards.

While some sources indicate that 2-(Dimethylamino)propanoic acid may not be classified as
a hazardous substance under the Globally Harmonized System (GHS), it is imperative to follow
stringent disposal protocols as a matter of good laboratory practice.[1] Conflicting data exists

for similar compounds, suggesting potential for irritation. Therefore, a conservative approach to

disposal is recommended.

Key Safety and Handling Information
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Before initiating any disposal procedures, it is crucial to consult your institution's Environmental
Health and Safety (EHS) department for specific guidelines and to wear appropriate Personal
Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat.

Quantitative Data Summary
Property Value
CAS Number 19701-89-4
Molecular Formula C5H11INO2
Molecular Weight 117.15 g/mol [1]
GHS Classification Not Classified[1]

Disposal Protocols

The recommended procedure for the disposal of 2-(Dimethylamino)propanoic acid involves
stabilization and collection for incineration by a licensed waste disposal service.

Solid Waste Disposal:

¢ Collection: Collect unused or expired solid 2-(Dimethylamino)propanoic acid in its original
container or a clearly labeled, sealed waste bag.

« Stabilization: For small quantities, mix the compound with a dry, inert material such as sand
or vermiculite.[2] This minimizes the risk of airborne dust and facilitates safer handling.

o Containment: Place the mixture into a designated and properly labeled hazardous waste
container for solids.

o Storage: Store the sealed container in a designated secondary containment area, away from
incompatible materials, until collection by your institution's EHS department.

Liquid Waste (Aqueous Solutions) Disposal:
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e Collection: Collect all aqueous solutions containing 2-(Dimethylamino)propanoic acid in a
designated aqueous hazardous waste container.

o Labeling: Ensure the container is clearly labeled with the contents, including the approximate
concentration of the amino acid.

o Storage: Store the sealed container in a designated secondary containment area. Do not mix
with other waste streams unless explicitly permitted by your institution's EHS guidelines.

Contaminated Labware:

o Disposable Labware: Items such as pipette tips, tubes, and gloves that have come into
contact with 2-(Dimethylamino)propanoic acid should be placed in the designated solid
hazardous waste container.

» Non-disposable Labware: Glassware should be decontaminated by rinsing with a suitable
solvent (e.g., ethanol or isopropanol). This rinsate must be collected and disposed of as
hazardous liquid waste. Following decontamination, the glassware can be washed according
to standard laboratory procedures.

Spill Management

In the event of a spill:

» Control and Contain: Restrict access to the spill area.

o Absorb: Cover the spill with an inert absorbent material (e.g., sand, vermiculite).

o Collect: Carefully sweep or scoop the absorbed material into a designated solid hazardous
waste container.

o Decontaminate: Clean the spill area with a suitable solvent, collecting all cleaning materials
as hazardous waste.

Disposal Workflow
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Disposal Workflow for 2-(Dimethylamino)propanoic Acid
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Caption: Disposal workflow for 2-(Dimethylamino)propanoic acid.
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By implementing these procedures, laboratories can ensure the safe and responsible disposal
of 2-(Dimethylamino)propanoic acid, fostering a culture of safety and environmental
stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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